Cas no 728043-42-3 (1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]-)

1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]- structure
728043-42-3 structure
Product Name:1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]-
CAS No:728043-42-3
MF:C12H9F3N2O
MW:254.207873106003
CID:3232902
PubChem ID:59749578
Update Time:2025-04-21

1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]-
    • DB-087849
    • RIFPAKBMHNPRHM-UHFFFAOYSA-N
    • 3-methyl-1-[4-(trifluoromethyl)phenyl]pyrazole-4-carbaldehyde
    • 728043-42-3
    • SCHEMBL718415
    • Inchi: 1S/C12H9F3N2O/c1-8-9(7-18)6-17(16-8)11-4-2-10(3-5-11)12(13,14)15/h2-7H,1H3
    • InChI Key: RIFPAKBMHNPRHM-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)N1C=C(C=O)C(C)=N1)(F)F

Computed Properties

  • Exact Mass: 254.06669740Da
  • Monoisotopic Mass: 254.06669740Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 34.9Ų

1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]- Related Literature

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.